N-(2-bromophenyl)-2-(7,9-dimethyl-4-oxopyrido[3',2':4,5]thieno[3,2-d]pyrimidin-3(4H)-yl)acetamide

• IUPAC Name: N-(2-bromophenyl)-2-(11,13-dimethyl-6-oxo-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,10,12-pentaen-5-yl)acetamide
• InChI: InChI=1S/C19H15BrN4O2S/c1-10-7-11(2)22-18-15(10)16-17(27-18)19(26)24(9-21-16)8-14(25)23-13-6-4-3-5-12(13)20/h3-7,9H,8H2,1-2H3,(H,23,25)
• InChI Key: YCAFJJDESAGGLY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1C3=C(S2)C(=O)N(C=N3)CC(=O)NC4=CC=CC=C4Br)C
• Molecular Formula: C19H15BrN4O2S
• Molecular Weight: 443.3 g/mol
• CAS No.: 946269-09-6

Description

N-(2-bromophenyl)-2-(7,9-dimethyl-4-oxopyrido[3',2':4,5]thieno[3,2-d]pyrimidin-3(4H)-yl)acetamide is a useful research compound. Its molecular formula is C19H15BrN4O2S and its molecular weight is 443.32. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticonvulsant Applications

Compounds within the pyrimidine and related heterocyclic families have been studied for their anticonvulsant properties. Severina et al. (2020) focused on the synthesis and pharmacological evaluation of S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine as potential anticonvulsant agents. The study's molecular docking analysis predicted high affinity for certain derivatives towards anticonvulsant biotargets, demonstrating moderate anticonvulsant activity in vivo (Severina, Skupa, Voloshchuk, & Georgiyants, 2020).

Antimicrobial Applications

The synthesis of novel heterocycles, including thienopyrimidine derivatives, has shown significant antimicrobial activity. Kerru et al. (2019) reported the preparation and antimicrobial activity of new N-(substituted phenyl)-2-(4-oxo-5-(4-(thieno[2,3-d]-pyrimidin-4-yloxy)benzylidene)-2-thioxothiazolidin-3-yl)acetamide derivatives, demonstrating potent antibacterial and antifungal properties (Kerru, Maddila, Maddila, Sobhanapuram, & Jonnalagadda, 2019).

Antitumor Applications

The development of pyrrolo[2,3-d]pyrimidine derivatives as antitumor agents highlights the potential cancer treatment applications of related compounds. Wang et al. (2011) synthesized a series of 2-amino-4-oxo-6-substituted pyrrolo[2,3-d]pyrimidine antifolates, revealing potent dual inhibitory activity against thymidylate synthase and dihydrofolate reductase, important targets in cancer therapy. The study demonstrated the compound's efficacy in inhibiting tumor cell proliferation and potential as antitumor agents (Wang, Desmoulin, Cherian, Polin, White, Kushner, Fulterer, Chang, Mitchell-Ryan, Stout, Romero, Hou, Matherly, & Gangjee, 2011).